Cas no 140-86-3 (1,4-Dihydroxy-2-butanone, >85%)
140-86-3 structure
Product Name:1,4-Dihydroxy-2-butanone, >85%
1,4-Dihydroxy-2-butanone, >85% Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Dihydroxybutan-2-one
- 2-Butanone,1,4-dihydroxy-
- 1,4-DIHYDROXY-2-BUTANONE
- 1,4-dihydroxy-but-2-one
- 1,4-dihydroxy-butan-2-one
- 2-Butanone,1,4-dihydroxy
- 2-oxobutan-1,4-diol
- 2-oxobutane-1,4-diol
- 3-deoxy-tetrulose
- 3-Deoxytetrulose
- 1,4-Dihydroxy-2-butanone, >85%
- FT-0650203
- DTXSID50474858
- SCHEMBL216163
- AKOS006308889
- 2-Butanone, 1,4-dihydroxy-
- A910994
- SB84370
- 140-86-3
-
- Inchi： 1S/C4H8O3/c5-2-1-4(7)3-6/h5-6H,1-3H2
- InChI Key： XBJODPUPYBBDEM-UHFFFAOYSA-N
- SMILES： OCCC(CO)=O
Computed Properties
- Exact Mass: 104.04700
- Monoisotopic Mass: 104.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 60
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: -1.5
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 242.7±15.0 °C at 760 mmHg
- Flash Point: Not available
- Refractive Index: 1.459
- PSA: 57.53000
- LogP: -1.06980
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
1,4-Dihydroxy-2-butanone, >85% Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Sealed in dry,2-8°C
1,4-Dihydroxy-2-butanone, >85% Customs Data
- HS CODE：2914400090
- Customs Data：
China Customs Code:
2914400090Overview:
2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1,4-Dihydroxy-2-butanone, >85% Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D679305-10mg |
1,4-Dihydroxy-2-butanone, >85% |
140-86-3 | 10mg |
$ 59.00 | 2023-09-07 | ||
| TRC | D679305-50mg |
1,4-Dihydroxy-2-butanone, >85% |
140-86-3 | 50mg |
$ 115.00 | 2023-09-07 | ||
| TRC | D679305-100mg |
1,4-Dihydroxy-2-butanone, >85% |
140-86-3 | 100mg |
$ 167.00 | 2023-09-07 | ||
| A2B Chem LLC | AA61905-50mg |
1,4-Dihydroxybutan-2-one |
140-86-3 | 50mg |
$175.00 | 2024-04-20 | ||
| A2B Chem LLC | AA61905-100mg |
1,4-Dihydroxybutan-2-one |
140-86-3 | 100mg |
$225.00 | 2024-04-20 | ||
| A2B Chem LLC | AA61905-250mg |
1,4-Dihydroxybutan-2-one |
140-86-3 | 250mg |
$350.00 | 2024-04-20 | ||
| Ambeed | A164171-1g |
1,4-Dihydroxybutan-2-one |
140-86-3 | 95+% | 1g |
$396.0 | 2024-04-24 | |
| abcr | AB599560-100mg |
1,4-Dihydroxy-2-butanone, 95%; . |
140-86-3 | 95% | 100mg |
€170.50 | 2024-07-19 | |
| abcr | AB599560-250mg |
1,4-Dihydroxy-2-butanone, 95%; . |
140-86-3 | 95% | 250mg |
€286.10 | 2024-07-19 | |
| abcr | AB599560-1g |
1,4-Dihydroxy-2-butanone, 95%; . |
140-86-3 | 95% | 1g |
€632.70 | 2024-07-19 |
1,4-Dihydroxy-2-butanone, >85% Related Literature
-
Raka G. Dastidar,Peter H. Galebach,Michael P. Lanci,Chengrong Wang,Yi Du,George W. Huber Green Chem. 2022 24 350
-
Mai-Genrikh A. Shvekhgeimer Russ. Chem. Rev. 1998 67 35
-
3. Studies of enzyme-mediated reactions. Part 13. Stereochemical course of the formation of histamine by decarboxylation of (2S)-histidine with enzymes from Clostridium welchii and Lactobacillus 30aAlan R. Battersby,Marcello Nicoletti,James Staunton,Robert Vleggaar J. Chem. Soc. Perkin Trans. 1 1980 43
-
4. Calculation of the molar polarization of adsorbed water vapour on α-Fe2O3E. McCafferty,A. C. Zettlemoyer Trans. Faraday Soc. 1970 66 1732
-
5. Conformational analysis. Part 24. A lanthanide-induced-shift (LIS) NMR investigation of aromatic ketones. Lutetium versus lanthanum reagents in probing diamagnetic complexation shiftsFernando Sancassan,Giovanni Petrillo,Raymond J. Abraham J. Chem. Soc. Perkin Trans. 2 1995 1965
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